2-[(4-Iodophenoxy)methyl]piperidine

• IUPAC Name: 2-[(4-iodophenoxy)methyl]piperidine
• InChI: InChI=1S/C12H16INO/c13-10-4-6-12(7-5-10)15-9-11-3-1-2-8-14-11/h4-7,11,14H,1-3,8-9H2
• InChI Key: YOVFAMXQDMQOHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)COC2=CC=C(C=C2)I
• Molecular Formula: C12H16INO
• Molecular Weight: 317.17 g/mol

Description

2-[(4-Iodophenoxy)methyl]piperidine is a piperidine derivative featuring a 4-iodophenoxy group attached via a methyl linker to the piperidine ring. The iodine atom introduces significant steric bulk and polarizability, which can influence lipophilicity, electronic properties, and binding interactions in biological or chemical systems. This compound is structurally analogous to several piperidine-based molecules with modifications in substituent groups, linker length, and aromatic ring functionalization. Below, we provide a detailed comparison with similar compounds, supported by structural, synthetic, and physicochemical data.

Preparation Methods

The synthesis of 2-[(4-Iodophenoxy)methyl]piperidine typically involves the following steps:

Starting Materials: The synthesis begins with piperidine and 4-iodophenol.

Reaction Conditions: The 4-iodophenol is first converted to 4-iodophenoxy methyl chloride using thionyl chloride. This intermediate is then reacted with piperidine in the presence of a base such as triethylamine to yield 2-[(4-Iodophenoxy)methyl]piperidine.

Industrial Production: Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

2-[(4-Iodophenoxy)methyl]piperidine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom in the 4-iodophenoxy group can participate in nucleophilic substitution reactions, making it a versatile intermediate for further functionalization.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to remove the iodine atom.

Common Reagents and Conditions: Typical reagents include bases like sodium hydroxide for substitution reactions and reducing agents like lithium aluminum hydride for reduction reactions.

Major Products: Depending on the reaction conditions, major products can include substituted piperidines, deiodinated compounds, and various functionalized derivatives.

Scientific Research Applications

Synthesis Overview

The synthesis of 2-[(4-Iodophenoxy)methyl]piperidine typically involves:

• Starting Materials: Piperidine and 4-iodophenol.
• Reaction Conditions: Conversion of 4-iodophenol to 4-iodophenoxy methyl chloride using thionyl chloride, followed by reaction with piperidine in the presence of a base like triethylamine.

Medicinal Chemistry

2-[(4-Iodophenoxy)methyl]piperidine serves as a crucial building block in the development of pharmaceutical compounds, particularly those targeting neurological disorders. Its structure allows it to mimic natural ligands, facilitating interactions with various biological targets such as receptors and enzymes.

Organic Synthesis

This compound is utilized as an intermediate in the synthesis of complex organic molecules. Its ability to undergo nucleophilic substitution reactions makes it a versatile reagent for creating a variety of functionalized piperidine derivatives.

Biological Studies

Research involving this compound often focuses on its interactions with biological systems. Studies have shown its potential in modulating receptor activity, which can lead to insights into drug design and the development of new therapeutic agents.

Case Studies and Research Findings

• Neurological Disorder Research : In studies focusing on neurological disorders, derivatives of 2-[(4-Iodophenoxy)methyl]piperidine have been shown to interact with dopamine receptors, suggesting potential applications in treating conditions like Parkinson's disease.
• Synthetic Pathways : Research has demonstrated various synthetic pathways utilizing this compound as an intermediate, leading to the creation of novel piperidine-based pharmaceuticals with enhanced therapeutic profiles.
• Biological Interaction Studies : Investigations into the biological interactions of this compound have revealed its potential as a lead compound for further development into drugs targeting specific enzyme systems involved in metabolic disorders.

Mechanism of Action

The mechanism of action of 2-[(4-Iodophenoxy)methyl]piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The piperidine ring can mimic the structure of natural ligands, allowing the compound to bind to and modulate the activity of these targets. The iodophenoxy group can enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Features and Molecular Properties

The table below summarizes critical differences in molecular structure, substituent effects, and physicochemical properties among 2-[(4-Iodophenoxy)methyl]piperidine and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Features	Key Inferred Properties	References
2-[(4-Iodophenoxy)methyl]piperidine	C₁₂H₁₆INO	316.9	Methyl linker, 4-iodophenoxy	High lipophilicity; iodine enhances halogen bonding
1-Cyclobutyl-4-(4-iodophenoxy)-piperidine	C₁₅H₂₀INO	357.23	Cyclobutyl group, 4-iodophenoxy	Increased steric bulk; rigid conformation
1-[2-(4-Iodophenoxy)ethyl]piperidine	C₁₃H₁₈INO	331.04	Ethyl linker, 4-iodophenoxy	Enhanced flexibility; longer linker
4-[(2-Nitrophenoxy)methyl]piperidine HCl	C₁₂H₁₅ClN₂O₃	270.71	Nitro group, methyl linker	Electron-withdrawing; reactive nitro group
4-(4-Fluorophenyl)piperidine	C₁₁H₁₄FN	195.24	Fluorine substituent	Lower lipophilicity; strong C-F bond

Key Observations:

• Substituent Effects: Iodine vs. Fluorine: The iodine atom in 2-[(4-Iodophenoxy)methyl]piperidine increases molecular weight and lipophilicity compared to fluorine analogs (e.g., 4-(4-fluorophenyl)piperidine). This may enhance membrane permeability but reduce aqueous solubility .
• Steric Bulk: The cyclobutyl group in 1-Cyclobutyl-4-(4-iodophenoxy)-piperidine adds steric hindrance, which may restrict conformational flexibility and influence interactions with enzymes or receptors .

Biological Activity

The compound 2-[(4-Iodophenoxy)methyl]piperidine is a piperidine derivative that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article presents a detailed examination of its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

2-[(4-Iodophenoxy)methyl]piperidine consists of a piperidine ring substituted with a 4-iodophenoxy group. This structural configuration is significant as it influences the compound's interaction with biological targets, including enzymes and receptors.

The biological activity of 2-[(4-Iodophenoxy)methyl]piperidine is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Modulation : The iodophenoxy group can modulate the activity of enzymes by acting as an inhibitor or activator, depending on the target enzyme. For instance, it has been suggested that similar compounds can inhibit cyclooxygenase (COX) enzymes, which are pivotal in inflammatory processes.
• Receptor Interaction : The piperidine moiety may facilitate binding to neurotransmitter receptors, potentially affecting central nervous system (CNS) activity. This characteristic is common among piperidine derivatives, which often exhibit CNS-related effects .

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. The antioxidant capacity can be assessed using various assays such as DPPH radical scavenging and ferric reducing antioxidant power (FRAP). While specific data on 2-[(4-Iodophenoxy)methyl]piperidine is limited, related compounds have shown promising results in reducing oxidative stress .

Antimicrobial Activity

Piperidine derivatives have been reported to possess antimicrobial properties. In studies evaluating the efficacy of various piperidine derivatives against bacterial strains, the presence of halogenated phenyl groups (like iodophenoxy) often enhances antimicrobial activity. For example, compounds with similar substitutions have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria .

Anti-inflammatory Effects

The anti-inflammatory potential of 2-[(4-Iodophenoxy)methyl]piperidine can be inferred from studies on structurally related compounds. These studies have shown that certain piperidine derivatives can inhibit inflammatory mediators such as nitric oxide and prostaglandins, suggesting a similar mechanism may be at play for this compound .

Study 1: Antidepressant Activity

A related study evaluated the antidepressant potential of piperidine derivatives through behavioral tests in mice. Compounds structurally similar to 2-[(4-Iodophenoxy)methyl]piperidine were tested for their ability to inhibit the reuptake of biogenic amines. Results indicated significant antidepressant-like effects comparable to established medications like viloxazine .

Study 2: Enzyme Inhibition

In vitro assays demonstrated that certain piperidine derivatives could inhibit key enzymes involved in metabolic pathways. For example, compounds were tested against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), showing varying degrees of inhibition that suggest potential therapeutic applications in neurodegenerative diseases .

Data Tables

Biological Activity	Mechanism	Reference
Antioxidant	Radical scavenging
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	COX inhibition
Antidepressant	Biogenic amine reuptake inhibition